Cas no 6336-33-0 (9-ethyl-7h-purine-8-thione)

• Product Name: 9-ethyl-7h-purine-8-thione
• CAS No: 6336-33-0
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 959933
• PubChem ID: 3680307
• Update Time: 2025-04-19

9-ethyl-7h-purine-8-thione Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-7h-purine-8-thione
• NSC39042
• NSC 39042
• NSC-39042
• 6336-33-0
• DTXSID60394952

• Inchi： 1S/C7H8N4S/c1-2-11-6-5(10-7(11)12)3-8-4-9-6/h3-4H,2H2,1H3,(H,10,12)
• InChI Key： HNKACXPYBGCALP-UHFFFAOYSA-N
• SMILES： S=C1NC2=CN=CN=C2N1CC

Computed Properties

• Exact Mass: 180.04714
• Monoisotopic Mass: 180.046967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1
• XLogP3: 0.3

Experimental Properties

• Density: 1.43
• Boiling Point: 325.3°C at 760 mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.705
• PSA: 41.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones